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Introduction

Perftoran, a perfluorocarbon (PFC) emulsion, represents a unique class of synthetic oxygen
carriers. Developed in Russia, it has been utilized in clinical settings for its ability to transport
and deliver oxygen, particularly in situations of acute blood loss and ischemia.[1][2] This
technical guide provides an in-depth analysis of the oxygen-carrying capacity of Perftoran,
focusing on the core physicochemical principles, quantitative data, and the experimental
methodologies used for its characterization.

Core Principles of Oxygen Transport

Unlike hemoglobin-based oxygen carriers, which rely on chemical binding of oxygen to a
central iron atom, Perftoran's mechanism is based on the high solubility of oxygen in its
perfluorocarbon components.[1] The two primary PFCs in Perftoran are perfluorodecalin and
perfluoro-N-(4-methylcyclohexyl)-piperidine.[3] The transport of oxygen in Perftoran is a
process of physical dissolution governed by Henry's Law, which states that the amount of
dissolved gas in a liquid is proportional to its partial pressure in the gas phase. This results in a
linear relationship between the partial pressure of oxygen (pO2) and the oxygen content of the
emulsion.[1][4] This linear relationship is a defining characteristic of PFC-based oxygen carriers
and contrasts with the sigmoidal oxygen-hemoglobin dissociation curve.[4]
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Quantitative Analysis of Oxygen-Carrying Capacity

The oxygen-carrying capacity of Perftoran and its components is a critical parameter for its
efficacy as a blood substitute. The following tables summarize the available quantitative data.

Parameter Value Conditions Reference(s)
Oxygen Carrying 6.9 ml Oz2/100 ml
) ) pO2 = 760 mmHg [1]
Capacity emulsion
Perfluorocarbon 10% (v/v) or 20% ]
Content (wiv)

Caption: Key physical
and oxygen-carrying
properties of the

Perftoran emulsion.

Oxygen Solubility

Perfluorocarbon Temperature (°C) (ml O2/100 mi Reference(s)
PFC)

Perfluorodecalin 25 49 [3]

Perfluorodecalin 37 ~40 [5]

Caption: Oxygen
solubility in Perftoran's
primary
perfluorocarbon
component,
perfluorodecalin, at
different

temperatures.
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Estimated Oxygen Content (ml Oz /100 ml

pO2 (mmHg) Perftoran)
100 ~0.91

200 ~1.82

400 ~3.63

760 6.9

Caption: Estimated oxygen content of Perftoran
at various partial pressures of oxygen,
calculated based on the linear relationship and
the known value at 760 mmHg. It is important to
note that these are extrapolated values and may

not represent precise experimental results.

Mechanism of Oxygen Transport and Delivery

The small particle size of the Perftoran emulsion (around 0.1-0.2 ym) allows for deep
penetration into the microcirculation, potentially reaching areas with restricted blood flow where
red blood cells may not pass.[5] Oxygen dissolved in the PFC droplets is released into the
surrounding plasma down a partial pressure gradient and subsequently diffuses into the
tissues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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